Cas no 1355246-95-5 (N,N-Diethyl 2-Bromo-6-fluorobenzylamine)

N,N-Diethyl 2-Bromo-6-fluorobenzylamine structure
1355246-95-5 structure
Product Name:N,N-Diethyl 2-Bromo-6-fluorobenzylamine
CAS No:1355246-95-5
MF:C11H15BrFN
MW:260.145905733109
MDL:MFCD21333060
CID:2771392
PubChem ID:70699619
Update Time:2025-04-21

N,N-Diethyl 2-Bromo-6-fluorobenzylamine Chemical and Physical Properties

Names and Identifiers

    • N-[(2-bromo-6-fluorophenyl)methyl]-N-ethylethanamine
    • N,N-Diethyl 2-bromo-6-fluorobenzylamine;
    • N,N-Diethyl2-bromo-6-fluorobenzylamine
    • N,N-Diethyl 2-bromo-6-fluorobenzylamine
    • 1355246-95-5
    • CS-0212068
    • DTXSID80742734
    • MFCD21333060
    • 2-Bromo-N,N-diethyl-6-fluorobenzenemethanamine
    • BS-25316
    • N,N-Diethyl 2-Bromo-6-fluorobenzylamine
    • MDL: MFCD21333060
    • Inchi: 1S/C11H15BrFN/c1-3-14(4-2)8-9-10(12)6-5-7-11(9)13/h5-7H,3-4,8H2,1-2H3
    • InChI Key: WTAAMIGGRUJHAL-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=C(C=1CN(CC)CC)F

Computed Properties

  • Exact Mass: 259.03700
  • Monoisotopic Mass: 259.03719Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 259.3±25.0 °C at 760 mmHg
  • Flash Point: 110.6±23.2 °C
  • PSA: 3.24000
  • LogP: 3.43000
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

N,N-Diethyl 2-Bromo-6-fluorobenzylamine Security Information

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